Cas no 55450-48-1 (11H-Pyrido[2,1-b]quinazolin-11-one, 1,2,3,4,6,7,8,9-octahydro-)

11H-Pyrido[2,1-b]quinazolin-11-one, 1,2,3,4,6,7,8,9-octahydro- structure
55450-48-1 structure
Product Name:11H-Pyrido[2,1-b]quinazolin-11-one, 1,2,3,4,6,7,8,9-octahydro-
CAS No:55450-48-1
MF:C12H16N2O
MW:204.268242835999
CID:351866
Update Time:2024-01-28

11H-Pyrido[2,1-b]quinazolin-11-one, 1,2,3,4,6,7,8,9-octahydro- Chemical and Physical Properties

Names and Identifiers

    • 11H-Pyrido[2,1-b]quinazolin-11-one, 1,2,3,4,6,7,8,9-octahydro-
    • Inchi: 1S/C12H16N2O/c15-12-9-5-1-2-6-10(9)13-11-7-3-4-8-14(11)12/h1-8H2
    • InChI Key: QXWQPROQZDHELH-UHFFFAOYSA-N
    • SMILES: N1C2=C(CCCC2)C(=O)N2CCCCC=12

Computed Properties

  • Exact Mass: 204.12638

Experimental Properties

  • Density: 1.33±0.1 g/cm3(Predicted)
  • Melting Point: 168-170 °C(Solv: acetone (67-64-1); hexane (110-54-3))
  • Boiling Point: 346.8±25.0 °C(Predicted)
  • PSA: 32.67
  • pka: 3.70±0.20(Predicted)

11H-Pyrido[2,1-b]quinazolin-11-one, 1,2,3,4,6,7,8,9-octahydro- Related Literature

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